Cas no 83739-50-8 (3-amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid)

3-Amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core functionalized with an amino group, a pyridinyl substituent, and a carboxylic acid moiety. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The presence of both amino and carboxylic acid groups enables further derivatization, facilitating the synthesis of amides, esters, or other functionalized intermediates. The pyridinyl moiety enhances coordination properties, making it useful in metal-organic frameworks (MOFs) or catalyst design. Its balanced polarity and reactivity render it suitable for cross-coupling reactions and heterocyclic scaffold elaboration. High purity grades ensure consistent performance in research and industrial applications.

3-amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid structure

83739-50-8 structure

Product Name:3-amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid

CAS No:83739-50-8

MF:C₁₀H₈N₂O₂S

MW:220.247720718384

MDL:MFCD11107430

CID:1816943

PubChem ID:13092354

Update Time:2025-06-07

3-amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 3-amino-5-(4-pyridinyl)-
- 3-amino-5-(pyridin-4-yl)thiophene-2-carboxylic acid
- SCHEMBL611877
- 3-aMino-5-(pyridin-4-yl)thiophene-2-carboxylic
- KLKGICPGTDUYLZ-UHFFFAOYSA-N
- AKOS017562048
- EN300-264725
- CS-0288927
- 3-amino-5-(4-pyridinyl)-2-thiophenecarboxylic acid
- 83739-50-8
- DB-294123
- 3-Amino-5-pyridin-4-yl-thiophene-2-carboxylic acid
- MDL： MFCD11107430
- Inchi： 1S/C10H8N2O2S/c11-7-5-8(15-9(7)10(13)14)6-1-3-12-4-2-6/h1-5H,11H2,(H,13,14)
- InChI Key： KLKGICPGTDUYLZ-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C=C1C1C=CN=CC=1)N

Computed Properties

Exact Mass: 220.03064868g/mol
Monoisotopic Mass: 220.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 104Å²

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